Cas no 106262-38-8 (5-Amino-2-ethoxybenzoic Acid Hydrochloride)

• Product Name: 5-Amino-2-ethoxybenzoic Acid Hydrochloride
• CAS No: 106262-38-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD10686563
• CID: 868870
• Update Time: 2025-06-10

5-Amino-2-ethoxybenzoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-aMino-2-ethoxybenzoic acid 1HCl
• 2-Aethoxy-5-amino-benzoesaeure
• 2-ethoxy-5-aminobenzoic acid
• 5-AMINO-2-ETHOXYBENZOIC ACID
• 5-amino-2-ethoxybenzoic acid(SALTDATA: HCl)
• 5-Amino-2-ethoxybenzoic Acid Hydrochloride

• MDL： MFCD10686563
• Inchi： 1S/C9H11NO3/c1-2-13-8-4-3-6(10)5-7(8)9(11)12/h3-5H,2,10H2,1H3,(H,11,12)
• InChI Key： KKAGCLHBZFYBOP-UHFFFAOYSA-N
• SMILES： C1(=CC(=CC=C1OCC)N)C(O)=O

Computed Properties

• Exact Mass: 181.07400

Experimental Properties

• PSA: 72.55000
• LogP: 1.94690

Additional information on 5-Amino-2-ethoxybenzoic Acid Hydrochloride

Introduction to 5-Amino-2-ethoxybenzoic Acid Hydrochloride (CAS No. 106262-38-8)

5-Amino-2-ethoxybenzoic Acid Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 106262-38-8, is a significant compound in the field of pharmaceutical and biochemical research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The structural framework of 5-amino-2-ethoxybenzoic acid hydrochloride incorporates both amino and ethoxy functional groups, which contribute to its unique chemical properties and reactivity. These features make it a valuable intermediate in synthesizing various bioactive molecules, particularly in the design of novel therapeutic agents.

The hydrochloride form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical products and biological assays. This solubility profile is critical for drug delivery systems, where bioavailability and compatibility with biological matrices are paramount. The compound's stability under various conditions further adds to its utility in laboratory settings and industrial applications.

In recent years, 5-amino-2-ethoxybenzoic acid hydrochloride has been explored for its potential in multiple therapeutic areas. One of the most promising applications is in the development of antimicrobial agents. The structural motifs present in this compound exhibit inhibitory effects on bacterial and fungal pathogens, making it a candidate for further investigation as a lead compound in antibiotic discovery. Additionally, its derivatives have shown promise in modulating inflammatory pathways, which could be beneficial in treating chronic inflammatory diseases.

Another area where 5-amino-2-ethoxybenzoic acid hydrochloride has demonstrated significance is in the field of cancer research. Studies have indicated that analogs of this compound can interact with specific enzymes involved in cell proliferation and apoptosis. By targeting these pathways, researchers aim to develop novel chemotherapeutic agents that exhibit higher selectivity and lower toxicity compared to existing treatments. The amino and ethoxy groups provide multiple sites for chemical modification, allowing for the design of compounds with tailored biological activities.

The synthesis of 5-amino-2-ethoxybenzoic acid hydrochloride involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of the synthesis. These methods not only enhance the production process but also minimize waste generation, aligning with green chemistry principles.

Quality control and analytical characterization are crucial steps in the production of 5-amino-2-ethoxybenzoic acid hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the identity and purity of the compound. These analytical methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of 5-amino-2-ethoxybenzoic acid hydrochloride have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies have shown that this compound exhibits reasonable oral bioavailability and moderate tissue distribution. However, further research is needed to optimize its pharmacokinetic properties to enhance therapeutic efficacy and reduce potential side effects.

In conclusion, 5-amino-2-ethoxybenzoic acid hydrochloride (CAS No. 106262-38-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, solubility characteristics, and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.